Cas no 3507-35-5 (Benzothiazole,6-methyl-2-(methylthio)-)

Benzothiazole,6-methyl-2-(methylthio)- structure
3507-35-5 structure
Product Name:Benzothiazole,6-methyl-2-(methylthio)-
CAS No:3507-35-5
MF:C9H9NS2
MW:195.30445933342
CID:295871
PubChem ID:15695320
Update Time:2025-04-19

Benzothiazole,6-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,6-methyl-2-(methylthio)-
    • Benzothiazole, 6-methyl-2-(methylthio)- (7CI,8CI,9CI)
    • DTXSID201291260
    • 6-Methyl-2-(methylthio)benzothiazole
    • 3507-35-5
    • 6-Methyl-2-(methylthio)benzo[d]thiazole
    • SCHEMBL7867881
    • Inchi: 1S/C9H9NS2/c1-6-3-4-7-8(5-6)12-9(10-7)11-2/h3-5H,1-2H3
    • InChI Key: PEFQUUGHMHMZSU-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=CC(C)=CC1=2)SC

Computed Properties

  • Exact Mass: 195.01777
  • Monoisotopic Mass: 195.01764164g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 12.89
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